Cas no 115610-85-0 (3-(cyanomethyl)-1H-Indole-1-carboxylic acid methyl ester)

• Product name: 3-(cyanomethyl)-1H-Indole-1-carboxylic acid methyl ester
• CAS No: 115610-85-0
• MF: C₁₂H₁₀N₂O₂
• MW: 214.22
• CID: 1099984
• PubChem ID: 611773

3-(cyanomethyl)-1H-Indole-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(cyanomethyl)-1H-Indole-1-carboxylic acid methyl ester
• 2-(1-methoxycarbonylindol-3-yl)acetonitrile
• Methyl 3-(cyanomethyl)-1H-indole-1-carboxylate #
• methyl 3-(cyanomethyl)indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 3-cyanomethyl-, methyl ester
• TXQDKALLAHDYAF-UHFFFAOYSA-N
• 115610-85-0

• Inchi： InChI=1S/C12H10N2O2/c1-16-12(15)14-8-9(6-7-13)10-4-2-3-5-11(10)14/h2-5,8H,6H2,1H3
• InChI Key： TXQDKALLAHDYAF-UHFFFAOYSA-N
• SMILES： COC(=O)N1C=C(C2=CC=CC=C21)CC#N

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų